8-(5-chloro-2-methoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• CAS RN: 886900-41-0
• Molecular Formula: C24H20ClN5O4
• Molecular Weight: 477.91
• IUPAC Name: 6-(5-chloro-2-methoxyphenyl)-4-methyl-2-(2-oxopropyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H20ClN5O4/c1-14(31)12-29-22(32)20-21(27(2)24(29)33)26-23-28(20)13-18(15-7-5-4-6-8-15)30(23)17-11-16(25)9-10-19(17)34-3/h4-11,13H,12H2,1-3H3
• InChI Key: OPWLWDQQAZPXIT-UHFFFAOYSA-N
• SMILES: CC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3C4=C(C=CC(=C4)Cl)OC)C5=CC=CC=C5)N(C1=O)C
• solubility: not available

Description

8-(5-chloro-2-methoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H20ClN5O4 and its molecular weight is 477.91. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '8-(5-chloro-2-methoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione' involves the condensation of 2-amino-6-chloropurine with 2-methoxy-5-chlorobenzaldehyde, followed by the addition of 2-oxopropyl group and phenyl group to the imidazole ring. The final step involves the cyclization of the compound to form the imidazo[2,1-f]purine-2,4(3H,8H)-dione ring system.

Starting Materials
2-amino-6-chloropurine, 2-methoxy-5-chlorobenzaldehyde, 2-oxopropyl chloride, phenylmagnesium bromide, diethyl ether, dichloromethane, triethylamine, acetic anhydride, sodium bicarbonate, wate

Reaction
Step 1: Condensation of 2-amino-6-chloropurine with 2-methoxy-5-chlorobenzaldehyde in the presence of triethylamine and acetic anhydride to form 8-(5-chloro-2-methoxyphenyl)-1-methyl-3H-imidazo[2,1-f]purine-2,4-dione., Step 2: Addition of 2-oxopropyl chloride to the imidazole ring of the intermediate from step 1 in the presence of triethylamine and dichloromethane to form 8-(5-chloro-2-methoxyphenyl)-1-methyl-3-(2-oxopropyl)-7H-imidazo[2,1-f]purine-2,4-dione., Step 3: Addition of phenylmagnesium bromide to the ketone group of the intermediate from step 2 in the presence of diethyl ether and water to form 8-(5-chloro-2-methoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4-dione., Step 4: Cyclization of the intermediate from step 3 in the presence of sodium bicarbonate and water to form the final product, 8-(5-chloro-2-methoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione.